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Compound of Interest

Compound Name: 2-Morpholinoethanol

Cat. No.: B138140 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper handling and disposal of 2-Morpholinoethanol, ensuring the well-being of laboratory

personnel and the integrity of your research.

2-Morpholinoethanol (CAS 622-40-2) is a versatile organic compound utilized in various

applications, including as a solvent, catalyst, and intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] While a valuable tool in research and development, it is

imperative to handle this chemical with the appropriate safety precautions to mitigate potential

hazards. This guide outlines the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to ensure its safe use in the laboratory.

Hazard Identification and Personal Protective
Equipment
2-Morpholinoethanol is classified as a hazardous substance that can cause skin and serious

eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to use appropriate

personal protective equipment to prevent exposure.

Summary of Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side shields

as described by OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

[5]

To protect against splashes

and vapors that can cause

serious eye irritation.[2][6]

Hand Protection

Wear appropriate chemical-

resistant gloves such as nitrile

or PVC gloves.[2][7] For brief

contact, a glove with a

protection class of 3 or higher

(breakthrough time >60

minutes) is recommended.[2]

To prevent skin contact, which

can cause irritation and

potential sensitization.[2][6]

Skin and Body Protection

Wear appropriate protective

clothing, such as overalls and

a P.V.C. apron, to prevent skin

exposure.[2][4]

To protect the skin from

accidental splashes and

contamination.

Respiratory Protection

Use a NIOSH or European

Standard EN 149 approved

respirator if there is a risk of

overexposure, inhalation of

vapors, or when working in

poorly ventilated areas. A Type

A filter of sufficient capacity is

recommended.[2][4]

To prevent respiratory tract

irritation from inhaling vapors

or mists.[1][6]

Operational Plan for Safe Handling
A systematic approach to handling 2-Morpholinoethanol is essential to minimize risks. The

following step-by-step procedure should be followed:

1. Preparation and Engineering Controls:
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Ensure adequate ventilation in the work area. Local exhaust ventilation is usually required.[2]

Verify that eyewash stations and safety showers are readily accessible and in good working

order.[8]

Work in a designated area, such as a chemical fume hood, especially when handling larger

quantities or when there is a potential for aerosol generation.

2. Donning Personal Protective Equipment:

Before handling the chemical, put on all required PPE as specified in the table above.

Ensure gloves are clean and have been inspected for any tears or perforations.

3. Handling the Chemical:

Avoid all personal contact, including inhalation.[2]

Do not allow clothing wet with the material to stay in contact with skin.[2]

Wash hands thoroughly after handling.[4]

Keep the container tightly closed when not in use.[4][6]

4. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents and acids.[4][6]

Keep containers securely sealed and protected against physical damage.[2]

Store away from sources of ignition as the substance is combustible.[2][6]

5. Accidental Spills:

Minor Spills: Remove all ignition sources.[2] Absorb the spill with an inert material (e.g., dry

sand or earth) and place it into a chemical waste container.[4]
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Major Spills: Evacuate the area and move upwind.[2] Alert emergency responders and

provide them with the location and nature of the hazard.[2]

First Aid Measures
In the event of exposure, immediate action is critical:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][9]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid if irritation develops or persists.[4]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[4]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid immediately.[4]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[2]

Waste Chemical: Dispose of contents/container to an approved waste disposal plant.[10]

Consult with your institution's environmental health and safety (EHS) department or a

licensed professional waste disposal service.

Contaminated PPE: Contaminated gloves and clothing should be replaced and disposed of

as hazardous waste.[2]

Empty Containers: Puncture containers to prevent re-use and dispose of them at an

authorized landfill, or consult the manufacturer for recycling options.[2] Do not allow wash

water from cleaning equipment to enter drains.[2]

Below is a diagram illustrating the workflow for safely handling 2-Morpholinoethanol.
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Caption: Workflow for the safe handling and disposal of 2-Morpholinoethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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